3-(Cyclopropylmethoxy)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)pyrrolidine
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Description
3-(Cyclopropylmethoxy)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)pyrrolidine is a useful research compound. Its molecular formula is C15H18F3NO4S and its molecular weight is 365.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
New 4-(trifluoromethyl)pyrrolidines containing sulfonyl, iminosulfonyl, sulfamide, or phosphonyl group at position 3 have been synthesized through 1,3-dipolar cycloaddition reactions, revealing potential in various chemical synthesis applications (Markitanov et al., 2016). Furthermore, the cycloaddition reactions of 3,3,3-trifluoropropene derivatives with isonitriles have led to the formation of pyrroles and pyrrolines, showcasing the versatility of such compounds in heterocyclic chemistry (Markitanov et al., 2021).
Pharmaceutical Research
A novel phosphodiesterase 4 (PDE4) inhibitor, CHF6001, designed for pulmonary diseases showcases the therapeutic potential of fluorinated pyrrolidines. This compound has demonstrated potent anti-inflammatory effects and a wide therapeutic window in animal models, indicating its relevance for the treatment of asthma and chronic obstructive respiratory disease (Villetti et al., 2015).
Material Science
In material science, the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties has been achieved using a diamine derived from trifluoromethylphenyl groups. These polyamides display high thermal stability and low dielectric constants, indicating potential for use in advanced material applications (Liu et al., 2013).
Photooxidation Studies
The efficiency of generating singlet oxygen and conducting photooxidation of sulfide into sulfoxide has been significantly enhanced by tuning the ancillary ligand of Ir(pq)2 complexes. This study demonstrates the application of fluorinated pyrrolidine derivatives in photocatalytic activities, presenting a method for the efficient and selective oxidation of sulfides under mild conditions (Li & Ye, 2019).
Properties
IUPAC Name |
3-(cyclopropylmethoxy)-1-[4-(trifluoromethoxy)phenyl]sulfonylpyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18F3NO4S/c16-15(17,18)23-12-3-5-14(6-4-12)24(20,21)19-8-7-13(9-19)22-10-11-1-2-11/h3-6,11,13H,1-2,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BABWAJKGVGNTTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2CCN(C2)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18F3NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.